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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-tert-Butylaniline is a sterically hindered primary amine that serves as a crucial intermediate
in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] Following
synthesis, the crude product often contains unreacted starting materials, by-products, and
other contaminants that necessitate removal to meet the stringent purity requirements of
downstream applications. This document provides detailed protocols for two primary
purification techniques: vacuum fractional distillation and column chromatography. The
selection of the optimal method depends on the scale of purification, the nature of the
impurities, and the desired final purity.

Physicochemical Properties of 2-tert-Butylaniline

A thorough understanding of the physical properties of 2-tert-butylaniline is essential for
designing an effective purification strategy. Key data is summarized below.
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Property Value Source
CAS Number 6310-21-0 [11[2]
Molecular Formula CioH1sN [2]
Molecular Weight 149.23 g/mol [2][3]
Appearance Brown liquid [4]
Boiling Point 234.6 £ 9.0 °C at 760 mmHg [2]

123-124 °C at 17 mmHg (23
hPa)

[L1(3][41[5]

Melting Point

-60 °C (lit.)

[11(2]3]1[5]

Density

0.957 g/mL at 25 °C (lit.)

[1]3]

Refractive Index

n20/D 1.545 (lit.)

[1]3]

Flash Point

102 °C (215.6 °F) - closed cup

[2]141(6]

Method Selection: Distillation vs. Chromatography

The choice between distillation and chromatography is dictated by the specific requirements of

the purification task. Distillation is generally preferred for large-scale purification and for

separating compounds with significantly different boiling points. Chromatography excels at

separating compounds with similar boiling points but different polarities and is ideal for

achieving very high purity on a smaller scale.
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Crude 2-tert-Butylaniline

Impurity Profile & Scale

Large Scale or
Volatile Impurities

High Purity Needed or
Polar Impurities

Large Scale / Different Volatility Small Scale\ Similar Volatility
Different Boiling Points Similar Boiling Points
(e.g., non-volatile polymers, salts) (e.g., isomers, polar by-products)
igh throughput igh resolution

Vacuum Fractional Distillation Column Chromatography

N

Pure 2-tert-Butylaniline
(>98%)
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Select Solvent System (TLC)

Setup Apparatus l
Pack Column with Silica Gel
l (Wet Slurry Method)
Charge Flask with Crude Product l
& Boiling Chips
Load Crude Sample
l (Concentrated Solution)

Evacuate System
(Target: <20 mmHQ)

Elute with Mobile Phase

(Gradient or Isocratic)

Heat Mantle Application

(Gradual Increase)

Collect Fractions

Collect Forshot
(Low-bailing impurities) Monitor Fractions (TLC)

Collect Main Fraction

(Constant Temp & Pressure) Combine Pure Fractions

Cool System & Break Vacuum Remove Solvent (Rotovap)

Characterize Product
(GC, NMR)

Characterize Product

(GC, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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